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Compound of Interest

Compound Name: Oseltamivir-d3 Acid

Cat. No.: B596441 Get Quote

Oseltamivir-d3 Acid: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Oseltamivir-d3 Acid, a deuterated

isotopologue of Oseltamivir Acid. This document details its molecular properties, analytical

applications, and the mechanism of action of its non-deuterated counterpart, Oseltamivir.

Core Molecular Data
Oseltamivir-d3 Acid serves as a crucial internal standard in pharmacokinetic and

bioequivalence studies of Oseltamivir, a widely used antiviral medication for the treatment and

prophylaxis of influenza A and B viruses. Its deuteration provides a distinct mass signature for

mass spectrometry-based quantification, ensuring high accuracy and precision in analytical

methods.

Property Value Reference

Chemical Formula C₁₄H₂₁D₃N₂O₄ [1]

Molecular Weight 287.37 g/mol [1][2][3]

CAS Number 1242184-43-5 [1][2]

Synonyms
GS-4071-d3, Oseltamivir-d3

Carboxylic Acid
[2]
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Mechanism of Action: Neuraminidase Inhibition
Oseltamivir is a prodrug that is hydrolyzed in the liver to its active form, Oseltamivir Acid

(Oseltamivir Carboxylate). The mechanism of action involves the competitive inhibition of the

neuraminidase enzyme, which is a glycoprotein on the surface of the influenza virus.[3][4] This

enzyme is critical for the release of newly formed viral particles from infected host cells. By

blocking the neuraminidase active site, Oseltamivir Acid prevents the cleavage of sialic acid

residues on the host cell surface, thus halting the spread of the virus to other cells.[3][5]
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Sample Preparation

LC-MS/MS Analysis

Data Processing

Human Plasma Sample (200 µL)
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(Oseltamivir-d5, Oseltamivir Carboxylate-d3)

Solid-Phase Extraction

Liquid Chromatography
(Symmetry C18 Column)

Mass Spectrometry
(Triple Quadrupole, ESI+, MRM)

Quantification
(Peak Area Ratios vs. Calibration Curve)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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